Cas no 5587-93-9 (Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl-)
5587-93-9 structure
Product Name:Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl-
CAS No:5587-93-9
MF:C12H11N7
MW:253.262640237808
CID:369772
Update Time:2025-04-19
Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl-
- 5-phenylpyrimido[4,5-d]pyrimidine-2,4,7-triamine
- 2,4,7-triamino-5-phenylpyrimido (4,5-d)pyrimidine
- 2,4,7-Triamino-5-phenyl-pyrimido<4,5-d>pyrimidin
- 2,5,7-Triamino-4-phenylpyrimido<4,5-d>pyrimidine
- 2,5,7-Triamino-4-phenyl-pyrmido<4,5-d>pyrimidin
- 5-phenyl-pyrimido[4,5-d]pyrimidine-2,4,7-triamine
- Ampyrimina
- Ampyrimine
- Ampyrimine [INN]
- Ampyriminum
- UNII-X26VF7L4AL
-
- Inchi: 1S/C12H11N7/c13-9-7-8(6-4-2-1-3-5-6)16-11(14)18-10(7)19-12(15)17-9/h1-5H,(H6,13,14,15,16,17,18,19)
- InChI Key: KTPVSQNBBGUGAJ-UHFFFAOYSA-N
- SMILES: N1C(N)=NC2=C(C(N)=NC(N)=N2)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 253.10800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 40
- XLogP3: 0.8
Experimental Properties
- PSA: 129.62000
- LogP: 2.57700
Pyrimido[4,5-d]pyrimidine-2,4,7-triamine,5-phenyl- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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